N-(2,4-dichloro-5-methoxyphenyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(2,4-dichloro-5-methoxyphenyl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H10Cl2F3NO2/c1-23-13-7-12(10(16)6-11(13)17)21-14(22)8-3-2-4-9(5-8)15(18,19)20/h2-7H,1H3,(H,21,22)
• InChI Key: SFOQOXFLYOFWOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)NC(=O)C2=CC(=CC=C2)C(F)(F)F)Cl)Cl
• Molecular Formula: C15H10Cl2F3NO2
• Molecular Weight: 364.1 g/mol

Description

N-(2,4-dichloro-5-methoxyphenyl)-3-(trifluoromethyl)benzamide, commonly known as DMTF, is a small molecule drug that has gained significant attention in scientific research due to its potential therapeutic applications. DMTF belongs to the class of benzamides and has been studied extensively for its ability to regulate various cellular processes.

Scientific Research Applications

Supramolecular Chemistry

• π-Stacked Rods and Hydrogen Bonding : The study by Lightfoot et al. (1999) explored the structure of a compound similar to N-(2,4-dichloro-5-methoxyphenyl)-3-(trifluoromethyl)benzamide, highlighting its novel organization into a π-stack surrounded by a triple helical network of hydrogen bonds. This could suggest potential applications in supramolecular chemistry, particularly in the design of new materials and molecular assemblies (Lightfoot, Mair, Pritchard, & Warren, 1999).

Antimicrobial Research

• Thiourea Derivatives and Antipathogenic Activity : Limban et al. (2011) synthesized and characterized a series of acylthioureas, which included derivatives related to N-(2,4-dichloro-5-methoxyphenyl)-3-(trifluoromethyl)benzamide. These compounds demonstrated significant anti-pathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus. This indicates potential applications in developing novel antimicrobial agents (Limban, Marutescu, & Chifiriuc, 2011).

Molecular Structural Analysis

• X-ray Diffraction and DFT Calculations : The work by Demir et al. (2015) involved the analysis of a structurally similar benzamide molecule using X-ray diffraction and Density Functional Theory (DFT) calculations. Their research provides insights into the electronic and molecular properties of such compounds, which can be crucial for material science and pharmaceutical applications (Demir, Cakmak, Dege, Kutuk, Odabaşoǧlu, & Kepekçi, 2015).

Corrosion Inhibition

• N-Phenyl-benzamides in Corrosion Inhibition : Mishra et al. (2018) conducted a study on N-Phenyl-benzamide derivatives, similar in structure to N-(2,4-dichloro-5-methoxyphenyl)-3-(trifluoromethyl)benzamide, for their application in corrosion inhibition. This research highlights the potential of such compounds in protecting metals against corrosion, particularly in acidic environments (Mishra, Verma, Lgaz, Srivastava, Quraishi, & Ebenso, 2018).